Cas no 26858-97-9 (Estr-4-en-3-one,7-methyl-17-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)oxy]-, (7a,17b)- (9CI))

• Product Name: Estr-4-en-3-one,7-methyl-17-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)oxy]-, (7a,17b)- (9CI)
• CAS No: 26858-97-9
• MF: C₃₀H₄₂O₃
• MW: 450.65268945694
• CID: 273244
• PubChem ID: 64247
• Update Time: 2025-04-19

Estr-4-en-3-one,7-methyl-17-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)oxy]-, (7a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estr-4-en-3-one,7-methyl-17-[(tricyclo[3.3.1.13,7]dec-1-ylcarbonyl)oxy]-, (7a,17b)- (9CI)
• Estr-4-en-3-one, 17beta-hydroxy-7alpha-methyl-, 1-adamantanecarboxylate
• (7,13-dimethyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl) adamantane-1-carboxylate
• 7-alpha-Methyl-19-nortestosterone 17-(1-adamantoate)
• Estr-4-en-3-one, 7-methyl-17-((tricyclo(3.3.1.13,7)dec-1-ylcarbonyl)oxy)-, (7alpha,17beta)-
• DTXSID40949646
• 7-Methyl-3-oxoestr-4-en-17-yl adamantane-1-carboxylate
• [(7R,8R,9S,10R,13S,14S,17S)-7,13-dimethyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] adamantane-1-carboxylate
• 1-Adamantanecarboxylic acid, ester with 17beta-hydroxy-7alpha-methylestr-4-en-3-one
• 26858-97-9

• Inchi： 1S/C30H42O3/c1-17-9-21-13-22(31)3-4-23(21)24-7-8-29(2)25(27(17)24)5-6-26(29)33-28(32)30-14-18-10-19(15-30)12-20(11-18)16-30/h13,17-20,23-27H,3-12,14-16H2,1-2H3/t17-,18?,19?,20?,23+,24-,25+,26+,27-,29+,30?/m1/s1
• InChI Key： QCBYAXNYWXOITP-WDIPBVPFSA-N
• SMILES： O(C(C12CC3CC(CC(C3)C1)C2)=O)[C@H]1CC[C@H]2[C@@H]3[C@H](C)CC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 450.31356
• Monoisotopic Mass: 450.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37